2-(4-bromo-5-methyl-1H-pyrazol-1-yl)-N-[2-(4-bromo-1H-pyrazol-1-yl)ethyl]acetamide

• Molecular Formula: C11H13Br2N5O
• Molecular Weight: 391.06 g/mol
• IUPAC Name: 2-(4-bromo-5-methylpyrazol-1-yl)-N-[2-(4-bromopyrazol-1-yl)ethyl]acetamide
• InChI: InChI=1S/C11H13Br2N5O/c1-8-10(13)5-16-18(8)7-11(19)14-2-3-17-6-9(12)4-15-17/h4-6H,2-3,7H2,1H3,(H,14,19)
• InChI Key: YTZPKRBBPMWYOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1CC(=O)NCCN2C=C(C=N2)Br)Br

Description

2-(4-bromo-5-methyl-1H-pyrazol-1-yl)-N-[2-(4-bromo-1H-pyrazol-1-yl)ethyl]acetamide is a synthetic organic compound belonging to the class of pyrazoles Pyrazoles are five-membered heterocyclic compounds containing two adjacent nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)-N-[2-(4-bromo-1H-pyrazol-1-yl)ethyl]acetamide typically involves multiple steps:

Formation of 4-bromo-5-methyl-1H-pyrazole: This can be achieved by brominating 5-methyl-1H-pyrazole using bromine or N-bromosuccinimide (NBS) under controlled conditions.

Alkylation: The brominated pyrazole is then alkylated with an appropriate ethylating agent to introduce the ethyl group.

Acetylation: The resulting intermediate is acetylated using acetic anhydride or acetyl chloride to form the final product.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of catalysts, controlled reaction temperatures, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl group, leading to the formation of carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can target the bromine atoms, potentially replacing them with hydrogen or other substituents.

Substitution: The bromine atoms in the pyrazole rings can be substituted with various nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or palladium on carbon (Pd/C) can be used.

Substitution: Nucleophilic substitution reactions often require bases like sodium hydride (NaH) or potassium carbonate (K₂CO₃).

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids, while substitution could result in various substituted pyrazoles.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction pathways and the development of novel materials.

Biology

In biological research, pyrazole derivatives are often studied for their potential as enzyme inhibitors or modulators. This compound could be investigated for its effects on specific biological targets, such as kinases or other enzymes.

Medicine

Medicinal chemistry applications include the development of new drugs. Pyrazole derivatives have been explored for their anti-inflammatory, anticancer, and antimicrobial properties. This compound could be a candidate for further drug development studies.

Industry

In the industrial sector, this compound might be used in the synthesis of specialty chemicals, agrochemicals, or as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)-N-[2-(4-bromo-1H-pyrazol-1-yl)ethyl]acetamide would depend on its specific application. In a biological context, it might interact with molecular targets such as enzymes or receptors, modulating their activity. The bromine atoms and pyrazole rings could play a crucial role in binding to these targets, influencing the compound’s efficacy and specificity.

Comparison with Similar Compounds

Similar Compounds

2-(4-bromo-1H-pyrazol-1-yl)acetamide: Lacks the additional pyrazole ring and ethyl group.

4-bromo-5-methyl-1H-pyrazole: A simpler structure without the acetamide and ethyl groups.

N-(2-(4-bromo-1H-pyrazol-1-yl)ethyl)acetamide: Similar but lacks the second pyrazole ring.

Uniqueness

The uniqueness of 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)-N-[2-(4-bromo-1H-pyrazol-1-yl)ethyl]acetamide lies in its dual pyrazole rings and the presence of bromine atoms, which can significantly influence its chemical reactivity and biological activity. This makes it a valuable compound for diverse research and industrial applications.